Cas no 68304-21-2 (5-Formyl-8-hydroxycarbostyril)

5-Formyl-8-hydroxycarbostyril structure
5-Formyl-8-hydroxycarbostyril structure
Product Name:5-Formyl-8-hydroxycarbostyril
CAS No:68304-21-2
MF:C10H7NO3
MW:189.167482614517
CID:969953
PubChem ID:149432
Update Time:2025-10-05

5-Formyl-8-hydroxycarbostyril Chemical and Physical Properties

Names and Identifiers

    • 8-Hydroxy-2-oxo-1,2-dihydro-5-quinolinecarboxaldehyde
    • 5-Formyl-8-hydroxycarbostyril
    • 8-hydroxy-2-oxo-1H-quinoline-5-carbaldehyde
    • 5-formyl-8-hydroxycarbostyryl
    • 5-Quinolinecarboxaldehyde,1,2-dihydro-8-hydroxy-2-oxo
    • 8-hydroxy-2-oxo-1,2-dihydroquinoline-5-carbaldehyde
    • 5-Quinolinecarboxaldehyde, 1,2-dihydro-8-hydroxy-2-oxo-
    • SCHEMBL3883294
    • DTXSID40218460
    • 68304-21-2
    • 1,2-DIHYDRO-8-HYDROXY-2-OXO-5-QUINOLINCARBOXALDEHYDE
    • DB-263574
    • 1,2-Dihydro-8-hydroxy-2-oxo-5-quinolinecarboxaldehyde
    • Inchi: 1S/C10H7NO3/c12-5-6-1-3-8(13)10-7(6)2-4-9(14)11-10/h1-5,13H,(H,11,14)
    • InChI Key: UZNMPVCZLVKVJQ-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C=O)C2C=CC(NC=21)=O

Computed Properties

  • Exact Mass: 189.04300
  • Monoisotopic Mass: 189.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4A^2
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.431
  • Boiling Point: 462.2°C at 760 mmHg
  • Flash Point: 233.3°C
  • Refractive Index: 1.683
  • PSA: 70.16000
  • LogP: 1.04620

5-Formyl-8-hydroxycarbostyril Security Information

5-Formyl-8-hydroxycarbostyril Pricemore >>

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